Ethyl 4-(2-methyl-5-fluorophenyl)-4-oxobutyrate
Overview
Description
Ethyl 4-(2-methyl-5-fluorophenyl)-4-oxobutyrate is a useful research compound. Its molecular formula is C13H15FO3 and its molecular weight is 238.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Geometric Parameters
In research focusing on the structural analysis of similar compounds, studies have shown that certain substituted phenyl groups can be almost perpendicular to their core rings. For example, Köysal et al. (2005) found that in two N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides, the methoxy/methyl-substituted phenyl groups were nearly perpendicular to the pyrazoline ring, which was coplanar with the fluorophenyl ring (Köysal et al., 2005).
Synthesis for Anti-HIV-1 Activity
Ethyl 2-alkyl-4-aryl-3-oxobutyrates, closely related to the compound of interest, have been synthesized for their potential anti-HIV-1 activity. Danel et al. (1996) described the synthesis of these compounds, showing their role in the formation of potent anti-HIV-1 agents (Danel et al., 1996).
Antimicrobial Properties
Ethyl 2-arylhydrazono-3-oxobutyrates, similar to Ethyl 4-(2-methyl-5-fluorophenyl)-4-oxobutyrate, have been evaluated for their antimicrobial properties. Kucukguzel et al. (1999) synthesized such compounds and found significant activity against Staphylococcus aureus and Mycobacterium fortuitum (Kucukguzel et al., 1999).
Role in Biosynthesis Processes
Studies have also explored the role of similar compounds in biosynthesis. Fagan et al. (1981) demonstrated that Ethyl 4-oxobutyrate, a related compound, can be used in the biosynthesis of certain gamma-substituted-gamma-butyrolactones in simulated sherry (Fagan et al., 1981).
Synthesis and Characterization
In synthetic chemistry, compounds like Ethyl 4-(4-chlorophenyl)-3-methyl-2,4-dioxobutyrate have been synthesized for various purposes. For instance, Hao Zhi-hui (2007) synthesized an intermediate of the antiobesity agent rimonabant, showcasing the broad utility of these compounds in pharmaceutical synthesis (Hao Zhi-hui, 2007).
Cytotoxic Activity Against Cancer Cells
Compounds like Ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate have been evaluated for their cytotoxic activity against various human cancer cell lines. Riadi et al. (2021) found potent inhibitory activity towards specific tyrosine kinases, indicating potential as anti-cancer agents (Riadi et al., 2021).
Properties
IUPAC Name |
ethyl 4-(5-fluoro-2-methylphenyl)-4-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FO3/c1-3-17-13(16)7-6-12(15)11-8-10(14)5-4-9(11)2/h4-5,8H,3,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFPUGAUCASSCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)C1=C(C=CC(=C1)F)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645845 |
Source
|
| Record name | Ethyl 4-(5-fluoro-2-methylphenyl)-4-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898758-99-1 |
Source
|
| Record name | Ethyl 4-(5-fluoro-2-methylphenyl)-4-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10645845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
